Cas no 216142-80-2 (Urea,N-(1,1-dimethylethyl)-N-methyl-)

Urea,N-(1,1-dimethylethyl)-N-methyl- structure
216142-80-2 structure
Product Name:Urea,N-(1,1-dimethylethyl)-N-methyl-
CAS No:216142-80-2
MF:C6H14N2O
MW:130.188161373138
CID:243248
PubChem ID:19354667
Update Time:2025-04-19

Urea,N-(1,1-dimethylethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(1,1-dimethylethyl)-N-methyl-
    • Urea, N-(1,1-dimethylethyl)-N-methyl- (9CI)
    • 1-tert-butyl-1-methylurea
    • t-butylmethyl urea
    • DTXSID60598317
    • SCHEMBL965805
    • 216142-80-2
    • N-tert-Butyl-N-methylurea
    • AKOS006348642
    • Inchi: 1S/C6H14N2O/c1-6(2,3)8(4)5(7)9/h1-4H3,(H2,7,9)
    • InChI Key: RTSUXCDLIDGDAG-UHFFFAOYSA-N
    • SMILES: O=C(N)N(C)C(C)(C)C

Computed Properties

  • Exact Mass: 130.11072
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.33
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